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Compound of Interest

Compound Name:
2,3-Dioxoindoline-5-sulfonyl

chloride

Cat. No.: B133517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the core physical and chemical properties of 2,3-
Dioxoindoline-5-sulfonyl chloride, a key reagent in synthetic organic chemistry. Also known

by its synonym, Isatin-5-sulfonyl chloride, this compound serves as a critical building block for

the synthesis of various sulfonamide derivatives and other complex organic frameworks.[1] Its

reactivity, centered around the sulfonyl chloride group, makes it a valuable tool in the

development of new pharmaceutical agents.[1]

Core Physical and Chemical Properties
The fundamental properties of 2,3-Dioxoindoline-5-sulfonyl chloride are summarized below.

These data are essential for designing synthetic routes, ensuring safe handling, and predicting

the compound's behavior in various chemical environments.
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Property Value Source

Synonyms

Isatin-5-sulfonyl chloride, 5-

(Chlorosulfonyl)isatin, 2,3-

Dioxo-2,3-dihydro-1H-indole-5-

sulfonyl chloride

[1]

CAS Number 132898-96-5 [1]

Molecular Formula C₈H₄ClNO₄S [1][2]

Molecular Weight 245.64 g/mol [1][2]

Appearance
Typically a solid or crystalline

substance.
[1]

Solubility
Exhibits moderate to high

solubility in organic solvents.
[1]

Reactivity
Highly reactive in nucleophilic

substitution reactions.
[1]

Experimental Protocols
Detailed experimental protocols for determining the physical properties of this specific

compound are not readily available in public literature. However, standard organic chemistry

laboratory procedures would be employed. A generalized protocol for a key property is

described below.

General Protocol for Melting Point Determination:

A standard capillary melting point apparatus would be used to determine the melting point

range.

Sample Preparation: A small amount of the crystalline 2,3-Dioxoindoline-5-sulfonyl
chloride is finely ground and packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.
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Heating: The sample is heated at a controlled rate (e.g., 1-2 °C per minute) near the

expected melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire sample becomes a clear liquid (completion of melting)

are recorded. This range constitutes the melting point.

Note: Due to the reactivity of the sulfonyl chloride group, decomposition may be observed at

the melting point.

Synthetic Utility and Workflow
2,3-Dioxoindoline-5-sulfonyl chloride is primarily used as a reactant to introduce the isatin-5-

sulfonyl moiety into other molecules. A primary application is the synthesis of sulfonamides,

which are a class of compounds with a wide range of pharmaceutical applications. The general

workflow for this reaction is the nucleophilic substitution of the chloride on the sulfonyl group by

an amine.

This common synthetic transformation can be visualized as a logical workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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